Cas no 61491-92-7 (2-Isobutyl-1H-imidazole)

• Product Name: 2-Isobutyl-1H-imidazole
• CAS No: 61491-92-7
• Molecular Formula: C₇H₁₂N₂
• Molecular Weight: 124.18358
• MDL: MFCD15146457
• CID: 954596
• PubChem ID: 109093

2-Isobutyl-1H-imidazole Properties

Names and Identifiers

• 2-Isobutyl-1H-imidazole
• 2-(2-Methylpropyl)-1H-imidazole
• 2-isobutyl-1H-imidazole(SALTDATA: FREE)
• AZ4ERD9CXD
• DTXSID30210458
• 1H-Imidazole, 2-(2-methylpropyl)-
• NS00034703
• CS-0315760
• AKOS005174155
• CHEMBL3810086
• MFCD15146457
• SCHEMBL233107
• LS-04235
• RFXJLECGYGFJCI-UHFFFAOYSA-N
• 2-isobutylimidazole
• 61491-92-7
• EINECS 262-818-6
• DTXCID30132949
• ALBB-013590

• MDL： MFCD15146457
• InChIKey： RFXJLECGYGFJCI-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12N2/c1-6(2)5-7-8-3-4-9-7/h3-4,6H,5H2,1-2H3,(H,8,9)
• SMILES： CC(C)CC1=NC=CN1

Computed Properties

• Exact Mass: 124.10016
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 124.100048391g/mol
• Heavy Atom Count: 9
• Complexity: 81
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68
• Boiling Point: 269.9±9.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 124.9±5.1 °C
• Density: 1.0±0.1 g/cm3